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Compound of Interest

Compound Name: Azetidine-2-carboxylic acid

Cat. No.: B014583 Get Quote

Technical Support Center: Azetidine-2-
carboxylic Acid
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the preparation of stable stock solutions of Azetidine-2-
carboxylic acid, including troubleshooting tips and frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of Azetidine-2-carboxylic
acid?

A1: The recommended solvent for preparing a stock solution of Azetidine-2-carboxylic acid is

high-purity water.[1][2] It is soluble in water, and various suppliers report a solubility of up to 50

mg/mL, which may require ultrasonication to fully dissolve.[1] While it also shows moderate

solubility in polar organic solvents like methanol and ethanol, it has limited solubility in nonpolar

solvents such as hexane. It is reported to be insoluble or only slightly soluble in DMSO.[3][4]

Q2: What are the optimal storage conditions for a prepared stock solution?

A2: For long-term stability, it is recommended to aliquot the stock solution into single-use

volumes and store them at -80°C, where it can be stable for up to 6 months.[1] For shorter-term

storage, the solution can be kept at -20°C for up to one month.[1] It is crucial to avoid repeated
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freeze-thaw cycles as this can lead to product inactivation.[1][3] The container should be

sealed tightly to prevent evaporation and contamination.

Q3: How should solid Azetidine-2-carboxylic acid be stored?

A3: Solid Azetidine-2-carboxylic acid should be stored in a tightly sealed container at 4°C,

protected from moisture.[1][5] For long-term storage of the powder, -20°C is also

recommended.[6][4]

Q4: Is Azetidine-2-carboxylic acid stable at room temperature?

A4: Azetidine-2-carboxylic acid is stable under normal temperatures and pressures as a

solid.[7] However, for shipping, it is typically sent at room temperature in the continental US.[1]

[5] For long-term storage, refrigerated or frozen conditions are recommended to ensure its

integrity.

Q5: What safety precautions should be taken when handling Azetidine-2-carboxylic acid?

A5: Azetidine-2-carboxylic acid is a toxic and teratogenic agent and should be handled with

care.[1][8] It is also classified as an irritant.[8] Standard laboratory personal protective

equipment (PPE), including safety glasses with side shields, gloves, and a lab coat, should be

worn.[9] Handling should be performed in a well-ventilated area, and the formation of dust

should be minimized.[7][9]
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Issue Possible Cause Recommended Solution

Compound will not fully

dissolve in water.

The concentration may be too

high, or the dissolution rate is

slow.

- Use an ultrasonic bath to aid

dissolution.[1][3] - Gently warm

the solution. - If the desired

concentration is very high,

consider preparing a slightly

more dilute stock solution.

Precipitate forms in the stock

solution after freezing.

The solution may have been

frozen and thawed multiple

times, or the storage

temperature was not low

enough.

- Always aliquot the stock

solution into single-use vials to

avoid freeze-thaw cycles.[1] -

Ensure the storage

temperature is consistently

maintained at -20°C or -80°C.

Stock solution appears

discolored.

This could indicate

contamination or degradation

of the compound.

- Discard the solution. -

Prepare a fresh stock solution

using high-purity solvent and

sterile techniques. - Ensure the

solid compound has been

stored correctly, away from

light and moisture.[1][5]

Inconsistent experimental

results using the stock

solution.

This could be due to

inaccurate concentration,

degradation of the compound,

or improper storage.

- Prepare a fresh stock

solution. - Confirm the

accuracy of weighing and

dilution calculations. - Always

use aliquots that have not

been subjected to multiple

freeze-thaw cycles.[1]

Quantitative Data Summary
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Parameter Value Solvent/Conditions Reference

Solubility
50 mg/mL (494.56

mM)

Water (with

sonication)
[1][6]

Solubility
100 mg/mL (989.12

mM)

Water (with

sonication)
[3]

Solubility 5.0 g/100 mL Water [8][10]

Solubility 20 mg/mL Water [4]

Solubility 1 mg/mL PBS (pH 7.2) [11]

Solubility < 1 mg/mL DMSO [3]

Storage (Solid) 4°C
Sealed, away from

moisture
[1][5]

Storage (Solid) -20°C 3 years [6][4]

Stock Solution

Stability
6 months -80°C in solvent [1]

Stock Solution

Stability
1 month -20°C in solvent [1]

Experimental Protocol: Preparation of a 100 mM
Aqueous Stock Solution
This protocol details the steps for preparing a stable 100 mM stock solution of Azetidine-2-
carboxylic acid.

Materials:

Azetidine-2-carboxylic acid (solid)

High-purity, sterile water (e.g., Milli-Q or equivalent)

Sterile conical tube or vial
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Calibrated analytical balance

Spatula

Ultrasonic water bath

Sterile filter (0.22 µm) and syringe

Sterile, single-use microcentrifuge tubes for aliquoting

Procedure:

Preparation:

Bring the container of solid Azetidine-2-carboxylic acid to room temperature before

opening to prevent condensation.

Work in a clean, well-ventilated area, adhering to all necessary safety precautions.

Weighing:

Accurately weigh out the required amount of Azetidine-2-carboxylic acid. For example,

to prepare 10 mL of a 100 mM solution, weigh out 101.1 mg (Molecular Weight = 101.10

g/mol ).

Dissolution:

Transfer the weighed solid into a sterile conical tube or vial.

Add the desired volume of sterile water (e.g., 10 mL).

Vortex the solution briefly to suspend the solid.

Place the tube in an ultrasonic water bath and sonicate until the solid is completely

dissolved. This may take several minutes.

Sterilization (Optional but Recommended):
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To ensure the sterility of the stock solution for cell culture experiments, filter the solution

through a 0.22 µm sterile syringe filter into a new sterile tube.

Aliquoting and Storage:

Dispense the stock solution into sterile, single-use microcentrifuge tubes in volumes

appropriate for your experiments.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term use (up to 6 months).

Workflow for Preparing a Stable Stock Solution
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Caption: Workflow for preparing a stable stock solution of Azetidine-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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